Cas no 36268-70-9 (2-(Methylsulfonamido)phenylacetonitrile)

• Product Name: 2-(Methylsulfonamido)phenylacetonitrile
• CAS No: 36268-70-9
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD18070996
• CID: 853762
• PubChem ID: 69118405
• Update Time: 2025-08-03

2-(Methylsulfonamido)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonamido)phenylacetonitrile
• Methanesulfonamide, N-[2-(cyanomethyl)phenyl]-
• N-[2-(cyanomethyl)phenyl]Methanesulfonamide
• SCHEMBL4624216
• DB-069352
• YHHDVFAYFWDZCS-UHFFFAOYSA-N
• (2-methanesulfonylaminophenyl)acetonitrile
• AKOS027256943
• N-(2-(cyanomethyl)phenyl)methanesulfonamide
• CS-0451683
• DTXSID301261539
• AC6005
• 36268-70-9
• SY011029
• MFCD18070996
• SB79542

• MDL： MFCD18070996
• Inchi： 1S/C9H10N2O2S/c1-14(12,13)11-9-5-3-2-4-8(9)6-7-10/h2-5,11H,6H2,1H3
• InChI Key： YHHDVFAYFWDZCS-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1CC#N)(=O)=O

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 499.1±40.0 °C at 760 mmHg
• Flash Point: 255.6±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(Methylsulfonamido)phenylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides